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Introduction

Cholecystokinin (26-33) (CCK-8), in its non-sulfated free acid form, is a biologically active
peptide fragment of cholecystokinin. It is a valuable tool in neuroscience and gastrointestinal
research. The purity of synthetic peptides is critical for obtaining accurate and reproducible
results in research and for ensuring safety and efficacy in therapeutic applications.[1][2] High-
Performance Liquid Chromatography (HPLC) is a primary method for assessing the purity of
synthetic peptides, capable of separating the target peptide from various impurities that may
arise during synthesis.[2][3] These impurities can include truncated or deletion sequences,
products of incomplete deprotection, or side-products from the synthesis process.[2] This
application note provides a detailed protocol for the purity analysis of Cholecystokinin (26-33)
(free acid) using reversed-phase HPLC (RP-HPLC).

Experimental Protocols

This section details the methodology for determining the purity of Cholecystokinin (26-33)
(free acid) by RP-HPLC.
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1. Instrumentation and Materials
e HPLC System: A gradient-capable HPLC system equipped with a UV detector.

o Chromatography Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 um particle
size) is recommended for peptide separations.

e Chemicals and Reagents:

[e]

Acetonitrile (ACN), HPLC grade

o

Water, HPLC grade

o

Trifluoroacetic acid (TFA), HPLC grade

[¢]

Cholecystokinin (26-33) (free acid) reference standard and sample for analysis.
2. Preparation of Mobile Phases

» Mobile Phase A (Aqueous): 0.1% (v/v) TFA in HPLC-grade water.

e Mobile Phase B (Organic): 0.1% (v/v) TFA in HPLC-grade acetonitrile.

3. Sample Preparation

o Standard Solution: Accurately weigh a small amount of Cholecystokinin (26-33) (free acid)
reference standard and dissolve it in Mobile Phase A to a final concentration of 1 mg/mL.

o Sample Solution: Prepare the sample for analysis in the same manner as the standard
solution, dissolving it in Mobile Phase A to a final concentration of 1 mg/mL.

o Filtration: Filter both the standard and sample solutions through a 0.45 um syringe filter
before injection to remove any particulate matter.

4. Chromatographic Conditions

The following are recommended starting conditions and may require optimization for specific
HPLC systems and columns.
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Parameter Condition

Column C18, 4.6 x 250 mm, 5 um
Mobile Phase A 0.1% TFA in Water

Mobile Phase B 0.1% TFA in Acetonitrile
Gradient 5% to 65% B over 30 minutes
Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 214 nm

Injection Volume 20 pL

5. System Suitability

Before sample analysis, perform a system suitability test by injecting the standard solution
multiple times (e.g., n=5). The system is deemed suitable for analysis if the relative standard
deviation (RSD) for the peak area and retention time of the main peak is less than 2.0%.

6. Data Analysis

The purity of the Cholecystokinin (26-33) (free acid) sample is calculated based on the area
percent of the main peak relative to the total area of all peaks in the chromatogram.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100
Data Presentation

The quantitative data from the HPLC analysis should be summarized in a clear and structured
table for easy comparison and interpretation.

Table 1: HPLC Purity Analysis Results for Cholecystokinin (26-33) (Free Acid)
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Retention Time

Sample ID . Peak Area Purity (%)
(min)

Reference Standard 15.2 1,250,000 99.5

Sample Lot A 15.1 1,235,000 98.8

Sample Lot B 15.3 1,210,000 97.5

Acceptance Criteria

The acceptance criteria for peptide purity can vary depending on the intended use. For
research purposes, a purity of >95% is often acceptable. For clinical applications, a higher
purity of 298% is typically required.[1][4][5]

Mandatory Visualization

The following diagram illustrates the experimental workflow for the HPLC analysis of
Cholecystokinin (26-33) (free acid) purity.
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The following diagram illustrates the logical relationship in assessing peptide purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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